Cas no 2089388-61-2 ((4R)-6-BROMO-7-METHYLCHROMANE-4-YLAMINE-HCL)

• Product Name: (4R)-6-BROMO-7-METHYLCHROMANE-4-YLAMINE-HCL
• CAS No: 2089388-61-2
• MF: C₁₀H₁₃BrClNO
• MW: 278.57332110405
• CID: 5580887
• PubChem ID: 92134926
• Update Time: 2025-05-22

(4R)-6-BROMO-7-METHYLCHROMANE-4-YLAMINE-HCL Chemical and Physical Properties

Names and Identifiers

• (4R)-6-BROMO-7-METHYLCHROMANE-4-YLAMINE-HCL
• (4R)-6-BROMO-7-METHYLCHROMANE-4-YLAMINE HYDROCHLORIDE
• 2089388-61-2
• (4R)-6-BROMO-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE HYDROCHLORIDE
• (R)-6-Bromo-7-methylchroman-4-amine hydrochloride
• Y12357
• AKOS030624672

• Inchi： 1S/C10H12BrNO.ClH/c1-6-4-10-7(5-8(6)11)9(12)2-3-13-10;/h4-5,9H,2-3,12H2,1H3;1H/t9-;/m1./s1
• InChI Key： DRZKRBMTFWPBMF-SBSPUUFOSA-N
• SMILES： BrC1C(C)=CC2=C(C=1)[C@@H](CCO2)N.Cl

Computed Properties

• Exact Mass: 276.98690g/mol
• Monoisotopic Mass: 276.98690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on (4R)-6-BROMO-7-METHYLCHROMANE-4-YLAMINE-HCL

Comprehensive Overview of (4R)-6-BROMO-7-METHYLCHROMANE-4-YLAMINE-HCL (CAS No. 2089388-61-2)

The compound (4R)-6-BROMO-7-METHYLCHROMANE-4-YLAMINE-HCL (CAS No. 2089388-61-2) is a chiral amine derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the brominated chromane core and stereospecific (4R)-configuration, make it a valuable intermediate for drug discovery and development. Researchers are increasingly focusing on this compound due to its relevance in targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders, aligning with current trends in precision medicine.

One of the most frequently searched questions in the field is: "What are the applications of (4R)-6-BROMO-7-METHYLCHROMANE-4-YLAMINE-HCL in drug synthesis?" This compound serves as a key building block for serotonergic and dopaminergic modulators, which are critical in treating neurological conditions like Parkinson’s disease and depression. Its hydrochloride salt form enhances solubility, a property highly sought after in high-throughput screening (HTS) and medicinal chemistry workflows. Recent studies also highlight its role in developing selective enzyme inhibitors, particularly for kinases involved in inflammatory pathways.

The synthetic route for CAS 2089388-61-2 often involves asymmetric hydrogenation or enzymatic resolution to achieve the desired (4R)-stereochemistry. This aligns with the growing demand for green chemistry and sustainable synthesis methods, topics dominating academic and industrial discussions. Analytical techniques such as HPLC chiral separation and X-ray crystallography are essential for quality control, ensuring the compound’s purity and stereochemical integrity—a concern frequently raised in pharma forums and research publications.

Another trending topic is the compound’s potential in neuroprotective therapies. With rising interest in neurodegenerative diseases, researchers are exploring how 6-BROMO-7-METHYLCHROMANE derivatives can mitigate oxidative stress and apoptosis in neuronal cells. This connects to broader searches like "novel neuroprotective agents 2024" or "chromane-based CNS drugs", reflecting the compound’s relevance in cutting-edge research. Its amine hydrochloride moiety further enables salt formation with various counterions, optimizing bioavailability—a critical factor in preclinical development.

From a commercial perspective, CAS 2089388-61-2 is often cataloged by fine chemical suppliers specializing in chiral intermediates. Procurement queries such as "bulk (4R)-6-BROMO-7-METHYLCHROMANE-4-YLAMINE-HCL suppliers" indicate its industrial demand. Storage recommendations typically emphasize protection from light and moisture, with stability data underscoring its suitability for long-term research use. Regulatory compliance, particularly REACH and GMP standards, is another hot-button issue addressed in technical datasheets.

In summary, (4R)-6-BROMO-7-METHYLCHROMANE-4-YLAMINE-HCL exemplifies the intersection of structural complexity and therapeutic potential. Its applications span from neurology to inflammation research, resonating with contemporary scientific priorities. As the pharmaceutical industry shifts toward targeted therapies and personalized medicine, this compound’s role is poised to expand, making it a focal point for both academic and commercial exploration.